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Compound of Interest

Compound Name: (22R)-Budesonide-d6

Cat. No.: B15611834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available (22R)-
Budesonide-d6, a deuterated internal standard crucial for the accurate quantification of (22R)-

Budesonide in biological matrices. This document outlines key suppliers, available product

specifications, and detailed experimental protocols for its use in bioanalytical assays.

Introduction to (22R)-Budesonide and its Deuterated
Analog
Budesonide is a potent glucocorticoid used in the treatment of asthma, allergic rhinitis, and

inflammatory bowel disease.[1][2] It exists as a mixture of two epimers, (22R)-Budesonide and

(22S)-Budesonide. The (22R) epimer is known to possess higher anti-inflammatory activity.[3]

For pharmacokinetic and bioequivalence studies, a stable isotope-labeled internal standard is

essential for accurate quantification by mass spectrometry. (22R)-Budesonide-d6, where six

hydrogen atoms have been replaced by deuterium, serves as an ideal internal standard due to

its similar physicochemical properties to the analyte and its distinct mass, allowing for precise

differentiation in mass spectrometric analyses.

Commercial Suppliers and Product Specifications
Several reputable suppliers offer (22R)-Budesonide-d6 for research purposes. The following

table summarizes the available quantitative data for their products. Researchers are advised to
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request a certificate of analysis for the most current and lot-specific information.

Suppli
er

Produ
ct
Name

Catalo
g
Numbe
r

CAS
Numbe
r

Molec
ular
Formul
a

Molec
ular
Weight
( g/mol
)

Purity
Isotopi
c
Purity

Availa
ble
Sizes

MedCh

emExpr

ess

(22R)-

Budeso

nide-d6

HY-

125922

S

Not

Specifie

d

C₂₅H₂₈

D₆O₆
~436.57

>98%

(typical)

Not

Specifie

d

1mg,

5mg,

10mg

LGC

Standar

ds

(distribu

tor for

TRC)

Budeso

nide-d6

TRC-

B68949

3

113418

9-63-1

C₂₅H₂₈

D₆O₆
436.57

>95%

(HPLC)
>95%

Contact

for

sizes

AdooQ

Bioscie

nce

(22R)-

Budeso

nide

A12677
51372-

29-3

C₂₅H₃₄

O₆
430.53

Not

Specifie

d

Not

Applica

ble

5mg,

10mg,

25mg,

50mg

Simson

Pharma

(22R)-

Budeso

nide

B05003

6

51372-

29-3

C₂₅H₃₄

O₆
430.53

Not

Specifie

d

Not

Applica

ble

Custom

Synthes

is

ChemB

K

(22R)-

Budeso

nide-d6

Not

Specifie

d

Not

Specifie

d

Not

Specifie

d

Not

Specifie

d

Not

Specifie

d

Not

Specifie

d

Inquire

Note: Data for non-deuterated (22R)-Budesonide from some suppliers is included for reference.

Isotopic purity and specific product details for deuterated compounds should be confirmed with

the supplier.

Mechanism of Action: Glucocorticoid Receptor
Signaling
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Budesonide exerts its anti-inflammatory effects by acting as an agonist for the glucocorticoid

receptor (GR).[1][4] Upon entering the cell, budesonide binds to the cytosolic GR, leading to a

conformational change and dissociation of chaperone proteins.[1] The activated budesonide-

GR complex then translocates to the nucleus, where it modulates gene expression.[4] This

occurs through two primary mechanisms:

Transactivation: The complex binds to glucocorticoid response elements (GREs) on the

DNA, upregulating the transcription of anti-inflammatory genes.[4]

Transrepression: The complex interacts with and inhibits pro-inflammatory transcription

factors, such as NF-κB and AP-1, thereby downregulating the expression of inflammatory

cytokines, chemokines, and adhesion molecules.[5][6]
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Budesonide Glucocorticoid Receptor Signaling Pathway

Experimental Protocols
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The primary application of (22R)-Budesonide-d6 is as an internal standard for the

quantification of (22R)-Budesonide in biological samples, typically plasma, using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Solid-Phase Extraction (SPE)
Spiking: To 200 µL of plasma sample, add a known concentration of (22R)-Budesonide-d6
solution (e.g., 10 µL of a 100 ng/mL solution).

Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of

water.

Loading: Load the plasma sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

Elution: Elute the analyte and internal standard with 1 mL of methanol.

Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately

40°C.

Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is suitable.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B) can be used.

Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive mode is commonly used.
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Multiple Reaction Monitoring (MRM): Monitor the specific precursor to product ion

transitions for both (22R)-Budesonide and (22R)-Budesonide-d6. Example transitions

are:

(22R)-Budesonide: m/z 431.2 → 323.2

(22R)-Budesonide-d6: m/z 437.2 → 329.2

Note: These transitions should be optimized on the specific instrument being used.

Experimental Workflow
The following diagram illustrates the typical workflow for a pharmacokinetic study using (22R)-
Budesonide-d6.
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Bioanalytical Workflow for (22R)-Budesonide
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Conclusion
(22R)-Budesonide-d6 is an indispensable tool for researchers in drug development and

clinical pharmacology. Its use as an internal standard ensures the reliability and accuracy of

bioanalytical methods for the quantification of (22R)-Budesonide. This guide provides a

foundational understanding of the available commercial sources, product specifications, and a

detailed methodology for its application. For the most accurate and up-to-date information, it is

always recommended to consult the suppliers' technical datasheets and certificates of analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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